Cas no 874838-79-6 (3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid)

• Product Name: 3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid
• CAS No: 874838-79-6
• MF: C₁₆H₂₂N₂O₆S
• MW: 370.420683383942
• MDL: MFCD07774154
• CID: 2625183
• PubChem ID: 25769052
• Update Time: 2025-10-29

3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]sulfonylbenzoic acid
• BUTTPARK 120\07-09
• 3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid

• MDL： MFCD07774154
• Inchi： 1S/C16H22N2O6S/c1-16(2,3)24-15(21)17-7-9-18(10-8-17)25(22,23)13-6-4-5-12(11-13)14(19)20/h4-6,11H,7-10H2,1-3H3,(H,19,20)
• InChI Key： NEONUMCAWBLQLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 370.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 112.60000
• LogP: 2.58280

3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid

3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 874838-79-6, known as 3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a piperazine ring substituted with a tert-butoxycarbonyl group and a benzoic acid moiety connected via a sulfonyl group. These structural elements contribute to its versatile chemical properties and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly due to their ability to act as scaffolds for bioactive molecules. The tert-butoxycarbonyl (Boc) group, a common protecting group in organic synthesis, plays a crucial role in modulating the reactivity and solubility of the compound. The sulfonyl group, on the other hand, introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors.

The synthesis of 3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid involves a multi-step process that typically begins with the preparation of the piperazine derivative. Researchers have optimized various synthetic routes to improve yield and purity, often employing techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions. These advancements have not only streamlined the production process but also opened up new possibilities for functionalizing the molecule with additional groups to tailor its properties for specific applications.

In terms of applications, this compound has shown promise in several areas. For instance, its benzoic acid moiety makes it a potential candidate for use in drug delivery systems, where it can serve as a pH-responsive component. Additionally, the sulfonyl group has been implicated in enhancing the stability and bioavailability of drugs, making this compound a valuable tool in the development of novel therapeutic agents.

Recent research has also explored the use of 3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to form strong hydrogen bonds due to the presence of both amine and carboxylic acid groups makes it an attractive candidate for creating high-performance materials with tailored mechanical and thermal properties.

Furthermore, computational studies have provided insights into the molecular interactions of this compound, revealing its potential as an inhibitor of certain enzymes or ion channels. These findings underscore its potential role in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In conclusion, 3-(4-(Tert-Butoxycarbonyl)Piperazin-1-Ylsulfonyl)Benzoic Acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.